Cas no 828250-96-0 (N'-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)-2-phenylacetohydrazide)

• Product Name: N'-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)-2-phenylacetohydrazide
• CAS No: 828250-96-0
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 682200
• Update Time: 2023-08-03

N'-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)-2-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,(2Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• NSC682573
• (E)-N'-(2-oxoindolin-3-ylidene)-2-phenylacetohydrazide
• N'-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)-2-phenylacetohydrazide
• HMS1675H17
• STL356502
• BDBM50351711
• ST000891
• NCI60_029574
• N-[(Z)-(2-oxoindolin-3-ylidene)amino]-2-phenyl-acetamide
• N-[(2-oxo(1H-benzo[d]azolidin-3-ylidene))azamethyl]-2-phenylacetamide
• N'-[(3E)-2-oxo-1,2-dihydro-3H

• Inchi： 1S/C16H13N3O2/c20-14(10-11-6-2-1-3-7-11)18-19-15-12-8-4-5-9-13(12)17-16(15)21/h1-9,17,21H,10H2/b19-18+
• InChI Key： ODEGIZBDYBJTTG-VHEBQXMUSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)/N=N/C(CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Topological Polar Surface Area: 77.8